Cas no 225233-99-8 (S-Nitroso-N-valeryl-D,L-penicillamine)

• Product name: S-Nitroso-N-valeryl-D,L-penicillamine
• CAS No: 225233-99-8
• MF: C₁₀H₁₈N₂O₄S
• MW: 262.32592
• CID: 825345
• PubChem ID: 5232

S-Nitroso-N-valeryl-D,L-penicillamine Chemical and Physical Properties

Names and Identifiers

• S-Nitroso-N-valeryl-D,L-penicillamine
• 3-methyl-3-nitrososulfanyl-2-(pentanoylamino)butanoic acid
• S-Nitroso-N-valeryl-
• snvp
• SCHEMBL17718101
• 225233-99-8
• S-nitroso-N-valeryl-dl-penicillamine
• DTXSID30274459
• DB-231777
• PD077369
• 3-Methyl-3-(nitrosothio)-2-pentanamidobutanoic acid
• J-014750

• Inchi： InChI=1S/C10H18N2O4S/c1-4-5-6-7(13)11-8(9(14)15)10(2,3)17-12-16/h8H,4-6H2,1-3H3,(H,11,13)(H,14,15)CopyCopied
• InChI Key： QCRZCAKMRYXQNT-UHFFFAOYSA-N
• SMILES： CCCCC(=O)NC(C(=O)O)C(C)(C)SN=OCopyCopied

Computed Properties

• Exact Mass: 262.09900
• Monoisotopic Mass: 262.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 1.1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Flash Point: 194.8±26.5 °C
• PSA: 124.62000
• LogP: 2.77950

S-Nitroso-N-valeryl-D,L-penicillamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives